Cas no 137960-58-8 (Adenosine, 2',3'-dideoxy-7,8-dihydro-8-thioxo-)

• Product Name: Adenosine, 2',3'-dideoxy-7,8-dihydro-8-thioxo-
• CAS No: 137960-58-8
• MF: C₁₀H₁₃N₅O₂S
• MW: 267.307519674301
• CID: 1247465
• PubChem ID: 14889121
• Update Time: 2025-04-20

Adenosine, 2',3'-dideoxy-7,8-dihydro-8-thioxo- Chemical and Physical Properties

Names and Identifiers

• Adenosine, 2',3'-dideoxy-7,8-dihydro-8-thioxo-
• 6-Amino-9-((2R,5S)-5-(hydroxymethyl)tetrahydrofuran-2-yl)-7H-purine-8(9H)-thione
• SCHEMBL9617721
• 137960-58-8

• Inchi： 1S/C10H13N5O2S/c11-8-7-9(13-4-12-8)15(10(18)14-7)6-2-1-5(3-16)17-6/h4-6,16H,1-3H2,(H,14,18)(H2,11,12,13)/t5-,6+/m0/s1
• InChI Key： VQKPOYGYLMKZBQ-NTSWFWBYSA-N
• SMILES： S=C1NC2C(N)=NC=NC=2N1[C@H]1CC[C@@H](CO)O1

Computed Properties

• Exact Mass: 267.07919
• Monoisotopic Mass: 267.07899585g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 129Ų

Experimental Properties

• PSA: 96.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine 2',3'-dideoxyribonucleosides